Cas no 920193-14-2 (4-phenoxy-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide)

• Product Name: 4-phenoxy-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide
• CAS No: 920193-14-2
• MF: C₂₅H₂₃N₃O₄S
• MW: 461.532824754715
• CID: 5495366
• PubChem ID: 27509455
• Update Time: 2025-05-25

4-phenoxy-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-(4-methylphenyl)pyridazin-3-yl]oxyethyl]-4-phenoxybenzenesulfonamide
• 920193-14-2
• N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)-4-phenoxybenzenesulfonamide
• AKOS021698964
• F2870-0120
• N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)-4-phenoxybenzene-1-sulfonamide
• 4-phenoxy-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide

• Inchi： 1S/C25H23N3O4S/c1-19-7-9-20(10-8-19)24-15-16-25(28-27-24)31-18-17-26-33(29,30)23-13-11-22(12-14-23)32-21-5-3-2-4-6-21/h2-16,26H,17-18H2,1H3
• InChI Key： UOGFKKOWURQUES-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=CC=CC=1)(NCCOC1=CC=C(C2C=CC(C)=CC=2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 461.14092740g/mol
• Monoisotopic Mass: 461.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 98.8Ų

Additional information on 4-phenoxy-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide

4-Phenoxy-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide: A Comprehensive Overview

4-Phenoxy-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide (CAS No. 920193-14-2) is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound, characterized by its complex molecular structure, has garnered attention due to its unique properties and promising applications. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, paving the way for its exploration in various research domains.

The molecular structure of 4-phenoxy-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide is a testament to the intricate design achievable through modern chemical synthesis. The molecule incorporates a phenoxy group, a sulfonamide moiety, and a pyridazine ring substituted with a p-tolyl group. These structural elements contribute to its distinctive chemical reactivity and biological activity. Researchers have utilized computational chemistry tools to model the electronic properties of this compound, revealing insights into its potential interactions with biological targets.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These investigations have confirmed the compound's purity and structural integrity, which are critical for its application in biological assays. Furthermore, the development of efficient synthetic routes has addressed previous challenges associated with the preparation of such complex molecules.

The pharmacological potential of 4-phenoxy-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide has been explored in several recent studies. Preclinical experiments have demonstrated its ability to modulate key cellular pathways, suggesting its potential as a therapeutic agent in treating conditions such as inflammation and neurodegenerative diseases. Collaborative efforts between chemists and biologists have further elucidated its mechanism of action, providing a foundation for future drug development.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Researchers have investigated its ability to form self-assembled monolayers (SAMs), which are essential for applications in nanotechnology and surface chemistry.

Looking ahead, the continued exploration of 4-phenoxy-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide is expected to yield further insights into its potential uses. Collaborative research initiatives and interdisciplinary approaches will be crucial in unlocking its full potential across diverse scientific disciplines.